BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Praseodymium
in Carbon Arc Lights for Studio Lighting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Praseodymium

Cat. No.: B1222587

Affiliation: Google Research

Abstract

These application notes provide a detailed overview of the use of praseodymium as a core
material in carbon arc lamps for studio lighting applications. Historically, rare earth elements
have been incorporated into the core of carbon electrodes to enhance the spectral quality and
luminous efficiency of the arc. Praseodymium, in particular, contributes to a line-rich spectrum
that can be tailored to approximate daylight conditions, a desirable characteristic for film and
studio lighting. This document outlines the fabrication process for praseodymium-cored
carbon electrodes, details the experimental protocol for spectral analysis of the resulting arc
light, presents relevant quantitative data on the emission spectra of praseodymium, and
provides graphical representations of the experimental workflows. This information is intended
for researchers, scientists, and professionals in the fields of materials science, plasma physics,
and lighting technology.

Introduction

Carbon arc lamps were among the first practical electric light sources and found widespread
use in high-intensity applications such as searchlights, cinema projection, and studio lighting.[1]
The basic principle involves creating a sustained electric arc between two carbon electrodes.[1]
The intense light is produced by the incandescent tips of the electrodes and the plasma
generated in the arc. To improve the color rendering and brightness, the carbon electrodes are
often cored with various materials, including rare earth elements.[2][3]
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Praseodymium is a rare earth element known for its complex emission spectrum when excited
in a high-temperature plasma environment.[4][5] Its inclusion in the core of a carbon arc
electrode can significantly alter the spectral power distribution (SPD) of the light output, making
it a subject of interest for specialized lighting applications where specific color characteristics
are required.[2]

Experimental Protocols
Fabrication of Praseodymium-Cored Carbon Electrodes

This protocol describes the laboratory-scale fabrication of carbon electrodes with a
praseodymium-containing core.

Materials and Equipment:

o High-purity graphite powder

o Petroleum coke

e Coal tar pitch (binder)

e Praseodymium(lll,1V) oxide (PrsO11) powder

e Mixing and kneading machine

o Extrusion press with a die for cored rods

e Baking furnace with an inert atmosphere (e.g., argon)
o Graphitization furnace

Procedure:

o Raw Material Preparation: The primary raw materials, petroleum coke and graphite powder,
are crushed, ground, and sieved to achieve a specific particle size distribution.[6][7]

o Core Mixture Formulation: The praseodymium oxide powder is thoroughly mixed with a
portion of the carbonaceous material (graphite or coke) and a smaller amount of pitch binder.
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The concentration of praseodymium oxide can be varied to investigate its effect on the
spectral output.

o Shell Mixture Formulation: The bulk of the petroleum coke and graphite are mixed with the
coal tar pitch binder at a temperature sufficient to liquefy the pitch, forming a homogenous
paste for the outer shell of the electrode.[6]

o Extrusion: The core mixture and the shell mixture are co-extruded using a specialized press.
The die is designed to form a solid rod of the shell material with a central channel that is
simultaneously filled with the core material.

o Baking: The "green" extruded electrodes are carefully baked in a furnace over a prolonged
period, with a slow temperature ramp-up to over 900°C in an inert atmosphere.[8] This
process carbonizes the pitch binder, creating a solid, conductive carbon structure.

o Impregnation (Optional): To increase the density and conductivity of the electrodes, they can
be impregnated with liquid pitch under vacuum and then re-baked.[7][8]

o Graphitization: The baked electrodes are subjected to a high-temperature treatment in a
graphitization furnace, reaching temperatures up to 3000°C.[6][8] This process converts the
amorphous carbon into a more ordered graphitic structure, enhancing its electrical and
thermal properties.

e Machining: The finished electrodes are machined to the desired dimensions and tolerances
for use in a carbon arc lamp.

Spectral Analysis of Praseodymium-Cored Carbon Arc
Light

This protocol outlines the procedure for measuring the spectral power distribution (SPD) of the
light emitted from the custom-fabricated electrodes.

Equipment:
o DC power supply capable of sustaining a stable arc (e.g., welding power source)

e Carbon arc lamp housing with electrode holders and a mechanism for adjusting the arc gap
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Integrating sphere with a light port
Fiber optic spectrometer
Calibrated light source for spectral irradiance calibration

Computer with data acquisition and analysis software

Procedure:

System Calibration: The spectrometer is calibrated for spectral irradiance using the
calibrated light source. The calibration data is used to correct the raw spectral
measurements.

Lamp Setup: The fabricated praseodymium-cored carbon electrodes are mounted in the arc
lamp housing. The power supply is connected, and appropriate safety precautions for high
voltage and intense UV radiation are taken.

Arc Ignition and Stabilization: The arc is initiated by touching the tips of the electrodes and
then drawing them apart to the desired gap distance. The arc is allowed to stabilize for a
period to ensure a consistent light output. Arc stability can be affected by factors such as
electrode erosion.[9]

Data Acquisition: The light from the arc is collected using the integrating sphere, which
provides a spatially uniform source for the spectrometer. The fiber optic cable transmits the
light from the integrating sphere to the spectrometer.

Spectral Measurement: The spectral data is recorded over the desired wavelength range
(e.g., 380-780 nm for the visible spectrum). Multiple scans may be averaged to improve the
signal-to-noise ratio.

Data Processing: The raw spectral data is corrected using the previously obtained calibration
file to yield the spectral power distribution in units of W/m2/nm.

Colorimetric Analysis: The SPD data is used to calculate colorimetric values such as the CIE
1931 xy chromaticity coordinates and the Correlated Color Temperature (CCT).[10]
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Data Presentation

Due to the scarcity of published spectral power distribution data for praseodymium-cored
carbon arc lamps, this section provides the known atomic emission lines of praseodymium in
a plasma environment. These lines would be expected to contribute to the overall spectrum of
the arc.

Table 1: Prominent Emission Lines of Praseodymium (Pr [, Pr 1l, Pr I, Pr V) in the Visible
Spectrum[4][5]

— th (nm) Relative Intensity st S
avelen nm onization State
g (Arbitrary Units)

410.074 1000 Prl
414.313 1000 Pril
417.938 1000 Pril
422.293 1000 Prl
422.535 1000 Prii
430.576 800 Pril
440.882 1000 Pril
444,978 600 Prii
446.84 500 Prl
491.397 800 Pril
495.136 1000 Pril
504.557 800 Prl
522.011 600 Prii
525.973 800 Pril
529.261 600 Pril
532.277 600 Pril
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Note: The relative intensities are indicative and can vary significantly with the excitation
conditions (temperature, pressure) of the plasma.

Mandatory Visualizations
Workflow for Electrode Fabrication and Analysis

Click to download full resolution via product page

Caption: Workflow for the fabrication and spectral analysis of praseodymium-cored carbon

electrodes.

Logical Diagram of Spectral Data Processing
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Caption: Logical flow for processing raw spectral data to obtain CIE chromaticity coordinates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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